Cas no 2229507-53-1 (4-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidin-4-ol)

• Product Name: 4-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidin-4-ol
• CAS No: 2229507-53-1
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6111300
• PubChem ID: 165964685
• Update Time: 2025-10-22

4-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidin-4-ol
• EN300-1745116
• 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol
• 2229507-53-1

• Inchi： 1S/C12H16N4O/c17-12(2-5-13-6-3-12)9-10-8-11-14-4-1-7-16(11)15-10/h1,4,7-8,13,17H,2-3,5-6,9H2
• InChI Key： PWZSZPUKXXFKFP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C3N=CC=CN3N=2)CCNCC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.4Ų

Additional information on 4-({pyrazolo1,5-apyrimidin-2-yl}methyl)piperidin-4-ol

4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol: A Promising Compound in Medicinal Chemistry

4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol (CAS No. 2229507-53-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of a piperidine moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The molecular structure of 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol consists of a pyrazolopyrimidine core linked to a piperidine ring via a methyl group. This configuration provides a balance between hydrophobic and hydrophilic properties, which is crucial for optimizing its bioavailability and cellular uptake. Recent studies have highlighted the importance of such structural features in enhancing the efficacy and selectivity of small molecule drugs.

In terms of biological activity, 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol has shown promising results in various preclinical models. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Furthermore, research has indicated that 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol exhibits significant antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through the modulation of key viral enzymes. This property positions it as a valuable lead compound for the development of antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it an attractive candidate for further investigation in oncology research.

The pharmacokinetic profile of 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol is another area of active research. Initial studies have indicated that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Ongoing efforts are focused on optimizing its pharmacokinetic properties to enhance its therapeutic index and reduce potential side effects.

In conclusion, 4-({pyrazolo[1,5-a]pyrimidin-2-yl}methyl)piperidin-4-ol (CAS No. 2229507-53-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.